Cas no 79681-49-5 (11-Dodecyn-5-one)
11-Dodecyn-5-one structure
Product Name:11-Dodecyn-5-one
CAS No:79681-49-5
MF:C12H20O
MW:180.286603927612
CID:532497
PubChem ID:12757753
Update Time:2025-04-19
11-Dodecyn-5-one Chemical and Physical Properties
Names and Identifiers
-
- 11-Dodecyn-5-one
- dodec-11-yn-5-one
- 79681-49-5
- DTXSID20509101
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- Inchi: 1S/C12H20O/c1-3-5-7-8-9-11-12(13)10-6-4-2/h1H,4-11H2,2H3
- InChI Key: QBSJPGBPSBSYLD-UHFFFAOYSA-N
- SMILES: O=C(CCCC)CCCCCC#C
Computed Properties
- Exact Mass: 180.151415257g/mol
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
11-Dodecyn-5-one Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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